Cas no 210232-59-0 (2-Ethoxypropane-1,3-diamine)

• Product Name: 2-Ethoxypropane-1,3-diamine
• CAS No: 210232-59-0
• MF: C₅H₁₄N₂O
• MW: 118.177461147308
• CID: 4675216
• PubChem ID: 25198369
• Update Time: 2025-06-23

2-Ethoxypropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxypropane-1,3-diamine
• NE21766
• 2-Ethoxypropane-1,3-diamine

• Inchi： 1S/C5H14N2O/c1-2-8-5(3-6)4-7/h5H,2-4,6-7H2,1H3
• InChI Key： LHYPCRYZSCFULV-UHFFFAOYSA-N
• SMILES： O(CC)C(CN)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.7
• Topological Polar Surface Area: 61.3

Additional information on 2-Ethoxypropane-1,3-diamine

Introduction to 2-Ethoxypropane-1,3-diamine (CAS No. 210232-59-0)

2-Ethoxypropane-1,3-diamine, with the chemical formula C₆H₁₃N₂O, is a significant compound in the field of organic synthesis and pharmaceutical research. This diamine derivative, identified by its CAS number 210232-59-0, has garnered attention due to its versatile applications in the development of novel materials and bioactive molecules. The compound’s unique structural features, including an ethoxy group and two amine functionalities, make it a valuable intermediate in synthetic chemistry, particularly in the construction of complex heterocyclic frameworks and polyamine-based therapeutics.

The synthesis and reactivity of 2-Ethoxypropane-1,3-diamine have been extensively studied in recent years, with researchers exploring its potential in various chemical transformations. One notable area of interest is its role as a precursor in the preparation of polyamides and polyimides, which are widely used in high-performance materials due to their exceptional thermal stability and mechanical strength. The presence of the ethoxy group enhances the compound’s solubility in polar solvents, facilitating its incorporation into advanced polymer systems.

Recent advancements in pharmaceutical applications have highlighted the importance of 2-Ethoxypropane-1,3-diamine as a building block for drug discovery. Its diamine core is a common motif in bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. For instance, studies have demonstrated its utility in the synthesis of protease inhibitors, which are critical for treating inflammatory diseases and infections. The flexibility provided by the ethyl side chain allows for fine-tuning of molecular properties, enabling the design of compounds with optimized pharmacokinetic profiles.

The chemical properties of 2-Ethoxypropane-1,3-diamine make it a valuable reagent in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds under mild conditions, making them ideal for large-scale pharmaceutical production. Additionally, the compound’s ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel catalysts and ligands for transition metal-catalyzed processes.

In the realm of material science, 2-Ethoxypropane-1,3-diamine has been explored for its potential in creating functional coatings and adhesives. Its amine groups can form strong hydrogen bonds with substrates, enhancing adhesion properties. Furthermore, the ethoxy group can participate in esterification reactions, allowing for the integration of hydrophobic functionalities into material surfaces. This dual reactivity has opened up possibilities for developing smart materials that can respond to environmental stimuli.

Research into biomedical applications has revealed that derivatives of 2-Ethoxypropane-1,3-diamine exhibit promising antimicrobial and anti-inflammatory effects. Structural modifications have led to compounds that disrupt bacterial cell membranes or inhibit key enzymatic pathways involved in inflammation. These findings underscore the compound’s potential as a lead molecule for developing new therapeutic agents against resistant pathogens.

The spectroscopic characterization of 2-Ethoxypropane-1,3-diamine (CAS No. 210232-59-0) has been crucial in understanding its molecular structure and dynamics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its conformational preferences and reaction mechanisms. These data are essential for guiding synthetic strategies and optimizing reaction conditions.

The industrial significance of this compound cannot be overstated. Its role as an intermediate in large-scale chemical processes underscores its importance in both academic research and industrial applications. Manufacturers specializing in fine chemicals have incorporated 2-Ethoxypropane-1,3-diamine into their portfolios due to its reliability and versatility. As demand for high-performance materials and innovative drugs grows, the compound is expected to remain a cornerstone of synthetic chemistry.

Future research directions may focus on expanding the scope of 2-Ethoxypropane-1,3-diamine’s applications, particularly in green chemistry initiatives that emphasize sustainable synthesis methods. Innovations such as flow chemistry and biocatalysis could further enhance its utility by reducing waste generation and energy consumption during production processes.

In conclusion,2-Ethoxypropane-1,3-diamine (CAS No. 210232-59-0) is a multifaceted compound with broad implications across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from advanced materials to pharmaceuticals, making it a subject of ongoing investigation and innovation.